Cas no 2228620-33-3 (1-amino-3-(2,6-difluoro-3-methylphenyl)propan-2-ol)

• Product Name: 1-amino-3-(2,6-difluoro-3-methylphenyl)propan-2-ol
• CAS No: 2228620-33-3
• MF: C₁₀H₁₃F₂NO
• MW: 201.213129758835
• CID: 6518911
• PubChem ID: 165673871
• Update Time: 2025-05-20

1-amino-3-(2,6-difluoro-3-methylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-(2,6-difluoro-3-methylphenyl)propan-2-ol
• EN300-1781488
• 2228620-33-3

• Inchi： 1S/C10H13F2NO/c1-6-2-3-9(11)8(10(6)12)4-7(14)5-13/h2-3,7,14H,4-5,13H2,1H3
• InChI Key： GAGRQLMIANFRIT-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC=C(C=1CC(CN)O)F

Computed Properties

• Exact Mass: 201.09652036g/mol
• Monoisotopic Mass: 201.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-amino-3-(2,6-difluoro-3-methylphenyl)propan-2-ol

Professional Introduction to 1-amino-3-(2,6-difluoro-3-methylphenyl)propan-2-ol (CAS No: 2228620-33-3)

1-amino-3-(2,6-difluoro-3-methylphenyl)propan-2-ol (CAS No: 2228620-33-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, including an amino group, a propanol side chain, and a phenyl ring substituted with fluorine and methyl groups, exhibits promising potential in various biochemical applications.

The molecular structure of 1-amino-3-(2,6-difluoro-3-methylphenyl)propan-2-ol incorporates key functional groups that make it a valuable candidate for further investigation. The presence of the amino group (–NH₂) suggests its capability to participate in hydrogen bonding, which is crucial for interactions with biological targets. Additionally, the fluorine atoms at the 2 and 6 positions of the phenyl ring enhance the compound's lipophilicity and metabolic stability, attributes that are highly desirable in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the pharmacokinetic properties of 1-amino-3-(2,6-difluoro-3-methylphenyl)propan-2-ol with greater precision. Studies indicate that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a potential lead compound for the development of novel therapeutic agents. For instance, its structural motif is reminiscent of molecules known to interact with serine proteases and other hydrolases, which are implicated in various pathological processes.

The substitution pattern on the phenyl ring—specifically the 2,6-difluoro and 3-methyl groups—plays a critical role in determining the compound's binding affinity and selectivity. Fluorine atoms are well-known for their ability to modulate electronic properties and improve binding interactions through halogen bonding. This feature has been leveraged in the design of small-molecule inhibitors targeting protein-protein interactions, which are increasingly recognized as druggable interfaces in disease mechanisms.

In vitro studies have begun to elucidate the biological activity of 1-amino-3-(2,6-difluoro-3-methylphenyl)propan-2-ol. Preliminary results suggest that it may possess anti-inflammatory properties by modulating cytokine production pathways. The propanol side chain could contribute to solubility and membrane permeability, enhancing its bioavailability. Furthermore, the compound's stability under various pH conditions makes it a candidate for oral or parenteral administration.

The synthesis of 1-amino-3-(2,6-difluoro-3-methylphenyl)propan-2-ol presents both challenges and opportunities for medicinal chemists. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct its complex framework efficiently. These approaches not only improve yield but also allow for structural diversification, enabling the exploration of analogues with enhanced potency or reduced toxicity.

As research progresses, 1-amino-3-(2,6-difluoro-3-methylphenyl)propan-2-ol is expected to be integrated into larger drug discovery programs. Its unique combination of structural features positions it as a versatile scaffold for medicinal chemistry innovation. Collaborative efforts between academia and industry are likely to accelerate its translation from a laboratory compound to a clinical candidate.

The growing interest in fluorinated aromatic compounds underscores their significance in modern drug development. The presence of fluorine not only influences physicochemical properties but also often confers improved pharmacological profiles. 1-amino-3-(2,6-difluoro-3-methylphenyl)propan-2-ol exemplifies how strategic functionalization can yield molecules with therapeutic promise.

Future directions for studying 1-amino-3-(2,6-difluoro-3-methylphenyl)propan-2-ol include evaluating its interaction with biological targets using biophysical techniques such as surface plasmon resonance (SPR) and X-ray crystallography. Additionally, exploring its mechanism of action will be essential for understanding its therapeutic potential fully. Preclinical studies in relevant disease models will provide insights into its efficacy and safety profiles before human trials can commence.

The development of novel pharmaceuticals relies heavily on access to high-quality starting materials like 1-amino-3-(2,6-difluoro-3-methylphenyl)propan-2-ol. Manufacturers specializing in fine chemicals must adhere to stringent quality control measures to ensure batch-to-batch consistency. This is particularly important for research purposes where reproducibility is paramount.

In conclusion,1-amino-[email protected](CAS No: 22286[email protected]) represents a compelling example of how structural innovation can drive pharmaceutical discovery forward. Its unique chemical attributes make it an attractive candidate for further exploration in medicinal chemistry programs aimed at addressing unmet medical needs.